![molecular formula C17H23N5O4S B2429714 2-acetamido-N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-4-(methylthio)butanamide CAS No. 1902909-74-3](/img/structure/B2429714.png)
2-acetamido-N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-4-(methylthio)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-acetamido-N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-4-(methylthio)butanamide is a useful research compound. Its molecular formula is C17H23N5O4S and its molecular weight is 393.46. The purity is usually 95%.
BenchChem offers high-quality 2-acetamido-N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-4-(methylthio)butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-acetamido-N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-4-(methylthio)butanamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolism and Enzymatic Studies
Compounds similar to "2-acetamido-N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-4-(methylthio)butanamide" have been studied for their metabolic pathways in both human and rat liver microsomes. The comparative metabolism of chloroacetamide herbicides and their metabolites revealed insights into carcinogenic pathways and the role of cytochrome P450 isoforms in the metabolism of complex organic compounds. This highlights the potential research application of the subject compound in studying metabolic activation pathways and their implications for carcinogenicity, as well as the specific enzymes involved in these pathways (Coleman et al., 2000).
Synthetic Chemistry and Drug Design
Research into the synthetic transformations of oxadiazole and related derivatives reveals the chemical versatility of such compounds for creating various pharmaceutical agents. The synthesis of 3,5-disubstituted 1-amino-1,3,5-triazine-2,4,6-triones from 1,3,4-oxadiazol-2(3H)-one derivatives demonstrates the potential for compounds with similar structures to serve as intermediates in the synthesis of compounds with significant biological activity. These synthetic pathways can be leveraged in drug design, particularly in the synthesis of novel compounds with potential therapeutic applications (Chau et al., 1997).
Antimicrobial and Antifungal Activities
Compounds with structural similarities to the subject compound have been investigated for their antimicrobial and antifungal activities. Studies on novel spiroglucosides and fused ring heterocycles derived from diethyl α-acetamido-α-bromomalonate demonstrate the potential for such compounds to exhibit significant biological activity against a range of microbial pathogens. This suggests a possible research application of the compound in the development of new antimicrobial and antifungal agents, contributing to the ongoing search for effective treatments against resistant strains of bacteria and fungi (Chande & Bhat, 1999).
properties
IUPAC Name |
2-acetamido-N-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-4-methylsulfanylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N5O4S/c1-4-25-14-6-5-12(9-18-14)16-21-15(26-22-16)10-19-17(24)13(7-8-27-3)20-11(2)23/h5-6,9,13H,4,7-8,10H2,1-3H3,(H,19,24)(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBGGVLLJJSLSHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=C(C=C1)C2=NOC(=N2)CNC(=O)C(CCSC)NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-acetamido-N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-4-(methylthio)butanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.